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Cymarin is a cardenolide glycoside, a class of organic compounds known for their potent biological activity

[1]. Its molecular formula is C₃₀H₄₄O₉, with an average molecular weight of 548.673 g/mol [1].

The precise mechanism of action is still under investigation, but current research indicates it targets specific

cellular processes [2]:

Primary Activity: Potently inhibits Palytoxin (PTX)-induced K⁺ release with an IC₅₀ of 0.42 μM [2].

Anticancer Mechanisms: In breast cancer cells (MCF-7), cymarin inhibits cell proliferation by
downregulating PAX6 expression through blocking IRES-directed translation. In pancreatic cancer

cells, it downregulates UGT1A10 expression and eliminates cancer stem-like cells (TRA-1-60 and
TRA-1-81) [2].

Experimental Data Summary

The table below summarizes key experimental findings from cellular and animal studies:

Assay Type Cell Line / Model
Cymarin
Treatment

Key Results & Parameters

Cell Viability [2] Pancreatic cancer
SW1990 & SW1990GR

0-500 nM for 72h IC₅₀ = 33.8 nM (SW1990); IC₅₀ =
40.8 nM (SW1990GR)

Cell Proliferation
[2]

Breast cancer MCF-7 0.25-1 μM for 5
days

47.8% proliferation inhibition at 1
μM (dose-dependent)
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Assay Type Cell Line / Model
Cymarin
Treatment

Key Results & Parameters

Western Blot /
qPCR [2]

MCF-7, SW1990,

SW1990GR

0.25-1 μM (24h); 7-

15 nM

↓ PAX6 protein levels; ↓

UGT1A10 transcription

Anti-feeding /
Growth [2]

Trichoplusia ni larvae 1000 p.p.m. (oral)

for 10 days

Growth inhibition; EC₅₀ = 157

p.p.m.; DC₅₀ = 10.8 μg/cm²

In Vivo Anti-
tumor [2]

SW1990 xenograft

(mice)

2 mg/kg (i.p.,

2x/week for 3
weeks)

Inhibited tumor growth; reduced

chemoresistance

Experimental Protocols

For researchers looking to replicate or build upon these findings, here are the core methodologies derived

from the studies.

In Vitro Cell Viability Assay (MTT/XTT)

This protocol is used to determine the half-maximal inhibitory concentration (IC₅₀) of Cymarin.

Cell Seeding: Plate cells (e.g., SW1990, SW1990GR) in a 96-well plate at a density of 5,000-10,000

cells per well and allow them to adhere overnight.
Compound Treatment: Treat cells with a serial dilution of Cymarin (e.g., 0-500 nM) for a set period

(e.g., 72 hours).
Viability Measurement: Add MTT or XTT reagent to each well and incubate for 2-4 hours. Measure

the absorbance at 450-490 nm using a microplate reader.
Data Analysis: Calculate the percentage of cell viability relative to the untreated control and

determine the IC₅₀ value using non-linear regression analysis.

In Vivo Anti-tumor Efficacy Study

This protocol assesses the effect of Cymarin on tumor growth in a live animal model.
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Xenograft Model Establishment: Subcutaneously inject luciferase-labeled human cancer cells (e.g.,

SW1990) into the flank of immunodeficient (e.g., nude) mice.
Grouping and Dosing: Once tumors are palpable, randomly divide mice into control and treatment

groups. Administer Cymarin (e.g., 2 mg/kg) or vehicle via intraperitoneal injection twice a week for
three weeks.

Tumor Monitoring: Measure tumor dimensions with calipers 2-3 times per week. Calculate tumor
volume using the formula: Volume = (Length × Width²) / 2.

Endpoint Analysis: At the end of the study, euthanize the animals, excise and weigh the tumors for
final comparison. Collect blood and organ tissues for further toxicological analysis.

Cymarin's Action Mechanism Visualization

The diagram below illustrates the proposed mechanisms of cymarin's anticancer activity based on current

research.
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Research Implications and Notes

Promising Anticancer Agent: Cymarin demonstrates potent activity against multiple cancer cell
lines, with particular effectiveness in pancreatic and breast cancer models [2].

Research-Only Status: Cymarin is currently classified as an experimental compound "for research
use only" and is not approved as a drug [2].

Critical Information Gap: The available search results do not provide details on cymarin's
biosynthetic pathway in plants, which is a key area for future investigation.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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